Cl-Amidine (trifluoroacetate salt)
Cl-Amidine (trifluoroacetate salt)
Brand Name:
Vulcanchem
CAS No.:
1043444-18-3
VCID:
VC0005468
InChI:
InChI=1S/C14H19ClN4O2.C2HF3O2/c15-9-12(16)18-8-4-7-11(13(17)20)19-14(21)10-5-2-1-3-6-10;3-2(4,5)1(6)7/h1-3,5-6,11H,4,7-9H2,(H2,16,18)(H2,17,20)(H,19,21);(H,6,7)/t11-;/m0./s1
SMILES:
C1=CC=C(C=C1)C(=O)NC(CCCN=C(CCl)N)C(=O)N.C(=O)(C(F)(F)F)O
Molecular Formula:
C14H19ClN4O2 • CF3CO2H
Molecular Weight:
424.8
Cl-Amidine (trifluoroacetate salt)
CAS No.: 1043444-18-3
Inhibitors
VCID: VC0005468
Molecular Formula: C14H19ClN4O2 • CF3CO2H
Molecular Weight: 424.8
| CAS No. | 1043444-18-3 |
|---|---|
| Product Name | Cl-Amidine (trifluoroacetate salt) |
| Molecular Formula | C14H19ClN4O2 • CF3CO2H |
| Molecular Weight | 424.8 |
| IUPAC Name | N-[(2S)-1-amino-5-[(1-amino-2-chloroethylidene)amino]-1-oxopentan-2-yl]benzamide;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C14H19ClN4O2.C2HF3O2/c15-9-12(16)18-8-4-7-11(13(17)20)19-14(21)10-5-2-1-3-6-10;3-2(4,5)1(6)7/h1-3,5-6,11H,4,7-9H2,(H2,16,18)(H2,17,20)(H,19,21);(H,6,7)/t11-;/m0./s1 |
| Standard InChIKey | WUSNMVYWOLUWDD-MERQFXBCSA-N |
| SMILES | C1=CC=C(C=C1)C(=O)NC(CCCN=C(CCl)N)C(=O)N.C(=O)(C(F)(F)F)O |
| Appearance | Assay:≥95%A crystalline solid |
| Synonyms | N-[(1S)-1-(aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide 2,2,2-trifluoroacetate |
| PubChem Compound | 57402549 |
| Last Modified | Dec 05 2021 |
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